4-Nitrocyclohexanamine hydrochloride
Description
4-Nitrocyclohexanamine hydrochloride is a chemical compound that is used in scientific research for its unique properties. This compound is synthesized in a laboratory setting and is not intended for human consumption. It has been found to have potential applications in various fields, including the study of biochemical and physiological effects.
Scientific Research Applications
Metabolic Pathways and Drug Metabolism
4-Nitrocyclohexanamine hydrochloride has been studied in the context of its metabolic pathways and drug metabolism. A study revealed that 1-(2-chloroethyl)-3-cyclohexyl)-nitrosourea (CCNU), related to 4-Nitrocyclohexanamine, undergoes in vivo oxidation forming 4-hydroxy and 3-hydroxy CCNU. These, along with the parent drug, decompose to the corresponding isocyanates, detectable through their conjugates in bile and urine (Borel & Abbott, 1993).
Synthesis and Biological Evaluation
Research on the synthesis and biological evaluation of major metabolites of N-(2-chloroethyl)-N'-cyclohexyl-N-nitrosourea, which is closely related to this compound, showed that its metabolites were as active as CCNU in tests against murine leukemia, suggesting their significant role in anticancer activity (Johnston, Mccaleb, & Montgomery, 1975).
Drug Degradation and Isocyanate Formation
Another study focused on the chemical degradation of 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea under physiological conditions. This research is pertinent to understanding the degradation products of related compounds, which can be crucial in drug development and environmental contamination contexts (Reed, May, Boose, Gregory, & Beilstein, 1975).
Environmental Impact Studies
This compound is also significant in environmental studies. Research on the long-term effects of 4-nitrophenol in synthetic aquatic ecosystems, which could be structurally similar to this compound, highlighted the ecological disturbances and physicochemical changes caused by such compounds (Zieris, Feind, & Huber, 1988).
properties
IUPAC Name |
4-nitrocyclohexan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2.ClH/c7-5-1-3-6(4-2-5)8(9)10;/h5-6H,1-4,7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZHYTDIIYFEYNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)[N+](=O)[O-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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